Cas no 865182-79-2 (N-(2Z)-6-acetamido-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide)

• Product Name: N-(2Z)-6-acetamido-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide
• CAS No: 865182-79-2
• MF: C₁₉H₁₄N₄O₄S
• MW: 394.403862476349
• CID: 6085722
• PubChem ID: 5223807
• Update Time: 2025-10-29

N-(2Z)-6-acetamido-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-acetamido-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide
• Benzamide, N-[6-(acetylamino)-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-3-nitro-
• N-[(2Z)-6-acetamido-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-nitrobenzamide
• N-(6-acetamido-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-3-nitrobenzamide
• AKOS024606798
• (Z)-N-(6-acetamido-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-3-nitrobenzamide
• F1365-3045
• 865182-79-2

• Inchi： 1S/C19H14N4O4S/c1-3-9-22-16-8-7-14(20-12(2)24)11-17(16)28-19(22)21-18(25)13-5-4-6-15(10-13)23(26)27/h1,4-8,10-11H,9H2,2H3,(H,20,24)
• InChI Key： GUBDVXAQGYIMQR-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=CC=C(NC(C)=O)C=C2S1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 394.07357611g/mol
• Monoisotopic Mass: 394.07357611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 14.18±0.20(Predicted)

Additional information on N-(2Z)-6-acetamido-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide

N-(2Z)-6-Acetamido-3-(Prop-2-Yn-1-Yl)-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene-3-Nitrobenzamide: A Comprehensive Overview

The compound with CAS No. 865182-79-2, known as N-(2Z)-6-acetamido-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzothiazole ring system, an acetamido group, and a nitrobenzamide moiety. The presence of these functional groups endows the molecule with unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The acetamido group in this compound is known to enhance solubility and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the nitrobenzamide moiety is associated with potent antioxidant and anti-proliferative effects, further underscoring its potential in medicinal chemistry.

The synthesis of N-(2Z)-6-acetamido-3-(prop-2-yinyl)-... involves a series of intricate reactions, including nucleophilic substitution and condensation processes. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring the compound's suitability for advanced biological testing. The use of green chemistry principles in its synthesis has also been explored, aligning with global efforts to minimize environmental impact.

In terms of biological activity, this compound has demonstrated remarkable selectivity towards certain enzyme targets. For instance, studies have shown that it inhibits the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Furthermore, its ability to modulate apoptotic pathways suggests its potential as an anticancer agent. These findings have been corroborated by in vitro assays and preliminary in vivo studies using animal models.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Its aromatic heterocyclic system contributes to stability and electronic properties that could be leveraged in the development of advanced materials such as organic semiconductors or sensors. Researchers are currently exploring these possibilities through computational modeling and experimental characterization techniques.

From an analytical standpoint, the compound has been thoroughly characterized using modern spectroscopic techniques such as NMR, IR, and HRMS. These analyses have confirmed its molecular structure and purity, providing a solid foundation for further research. Additionally, thermogravimetric analysis (TGA) has revealed its thermal stability under various conditions, which is critical for its potential industrial applications.

Looking ahead, ongoing research is focused on enhancing the compound's bioavailability through structural modifications. Techniques such as prodrug design and nanoparticle encapsulation are being explored to improve its pharmacokinetic profile without compromising its therapeutic efficacy. Collaborative efforts between chemists and pharmacologists are expected to yield significant breakthroughs in this area.

In conclusion, CAS No. 865182-79-N-(...), or N-(...)-nitrobenzamide, represents a cutting-edge advancement in organic synthesis with multifaceted applications across medicine and materials science. Its unique chemical structure and promising biological profile position it as a key player in future research endeavors. As scientific understanding continues to evolve, this compound is poised to make substantial contributions to both academic and industrial sectors.